Cas no 133505-06-3 (2-Phenylquinoline-3,4-dicarboxylic acid)

• Product Name: 2-Phenylquinoline-3,4-dicarboxylic acid
• CAS No: 133505-06-3
• MF: C₁₇H₁₁NO₄
• MW: 293.273544549942
• CID: 2770776
• PubChem ID: 71341092
• Update Time: 2025-04-21

2-Phenylquinoline-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30768106
• DTXCID90718849
• 133505-06-3
• SB70482
• 2-Phenylquinoline-3,4-dicarboxylic acid

• Inchi： 1S/C17H11NO4/c19-16(20)13-11-8-4-5-9-12(11)18-15(14(13)17(21)22)10-6-2-1-3-7-10/h1-9H,(H,19,20)(H,21,22)
• InChI Key： GQJLNYCMDZQHSM-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C(C2C=CC=CC=2)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 293.06880783Da
• Monoisotopic Mass: 293.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.5Ų